3-Bromo-4-ethoxybenzohydrazide
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Description
3-Bromo-4-ethoxybenzohydrazide is a benzohydrazide derivative characterized by a bromine substituent at the 3-position and an ethoxy group at the 4-position of the benzene ring.
Properties
Molecular Formula |
C9H11BrN2O2 |
|---|---|
Molecular Weight |
259.10 g/mol |
IUPAC Name |
3-bromo-4-ethoxybenzohydrazide |
InChI |
InChI=1S/C9H11BrN2O2/c1-2-14-8-4-3-6(5-7(8)10)9(13)12-11/h3-5H,2,11H2,1H3,(H,12,13) |
InChI Key |
RIJVNRFRPITJKY-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NN)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Bromo-4-ethoxybenzohydrazide typically involves the reaction of 3-bromo-4-ethoxybenzaldehyde with hydrazine hydrate. The reaction is carried out in an ethanol solvent under reflux conditions. The general reaction scheme is as follows:
- Dissolve 3-bromo-4-ethoxybenzaldehyde in ethanol.
- Add hydrazine hydrate to the solution.
- Heat the mixture under reflux for several hours.
- Cool the reaction mixture and filter the precipitated product.
- Wash the product with cold ethanol and dry it under reduced pressure.
Industrial Production Methods
Industrial production methods for 3-Bromo-4-ethoxybenzohydrazide may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, with considerations for cost-effectiveness and safety. The use of automated reactors and continuous flow systems could enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
3-Bromo-4-ethoxybenzohydrazide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the hydrazide group to amines.
Substitution: The bromine atom can be substituted with other nucleophiles in the presence of suitable catalysts.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.
Substitution: Nucleophiles like amines, thiols, or alkoxides can be used in substitution reactions, often facilitated by palladium or copper catalysts.
Major Products
Oxidation: Oxidized derivatives of the benzohydrazide.
Reduction: Amines and other reduced forms of the compound.
Substitution: Various substituted benzohydrazides depending on the nucleophile used.
Scientific Research Applications
3-Bromo-4-ethoxybenzohydrazide has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development due to its unique chemical structure.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Bromo-4-ethoxybenzohydrazide depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the bromine and ethoxy groups can influence its binding affinity and specificity towards these targets.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Crystallographic Differences
- 3-Bromo-4-hydroxybenzohydrazide ():
The hydroxy analogue forms a three-dimensional network via O–H⋯O, O–H⋯N, and N–H⋯O hydrogen bonds, with a dihedral angle of 40.1° between benzene rings. In contrast, the ethoxy group in 3-Bromo-4-ethoxybenzohydrazide likely reduces hydrogen-bonding capacity, altering crystal packing and increasing hydrophobicity . - 3-Bromo-4-methylbenzohydrazide (CAS 515143-79-0, ):
The methyl group introduces steric hindrance but lacks the electron-donating resonance effect of ethoxy. This may result in lower melting points and reduced solubility in polar solvents compared to the ethoxy derivative . - Methoxy analogues ():
Methoxy groups are smaller than ethoxy, leading to tighter crystal packing and stronger hydrogen bonds. Ethoxy’s larger size may enhance flexibility in molecular conformations .
Physicochemical Properties
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